N-{[(3-methylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide

• IUPAC Name: N-[(3-methylphenyl)carbamothioyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C17H14N2O2S/c1-11-5-4-7-13(9-11)18-17(22)19-16(20)15-10-12-6-2-3-8-14(12)21-15/h2-10H,1H3,(H2,18,19,20,22)
• InChI Key: WQSKTCQIYANTMP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=S)NC(=O)C2=CC3=CC=CC=C3O2
• Molecular Formula: C17H14N2O2S
• Molecular Weight: 310.4 g/mol

Description

N-{[(3-methylphenyl)amino]carbonothioyl}-1-benzofuran-2-carboxamide, commonly known as MPTBC, is a compound that has gained significant attention in the scientific community due to its potential applications in both basic and applied research. This molecule has been shown to possess a unique mechanism of action, making it an attractive target for drug development.

Mechanism of Action

MPTBC exerts its effects through the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in many types of cancer cells and is involved in tumor growth and metastasis. By inhibiting the activity of CA IX, MPTBC is able to inhibit cancer cell growth and induce apoptosis.
Biochemical and Physiological Effects:
MPTBC has been shown to have several biochemical and physiological effects. Studies have shown that MPTBC inhibits the activity of CA IX, which is involved in cancer cell proliferation. Additionally, MPTBC has been shown to induce apoptosis, which is a process of programmed cell death that is essential for the maintenance of tissue homeostasis.

Advantages and Limitations for Lab Experiments

MPTBC has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized in large quantities. Additionally, MPTBC has been shown to have a unique mechanism of action, making it an attractive target for drug development. However, the limitations of MPTBC include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on MPTBC. One potential application is in the development of novel cancer therapies. Additionally, MPTBC may have applications in other areas of research, such as the treatment of inflammatory diseases. Further research is needed to fully understand the mechanism of action of MPTBC and its potential applications in various fields of research.

Synthesis Methods

The synthesis of MPTBC involves the reaction of 3-methyl aniline with carbon disulfide to form 3-methylthiosemicarbazide. This intermediate is then reacted with 2-hydroxybenzofuran-3-carboxylic acid to form MPTBC.

Scientific Research Applications

MPTBC has been extensively studied for its potential applications in cancer research. Studies have shown that MPTBC inhibits the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. Additionally, MPTBC has been shown to inhibit the activity of certain enzymes that are involved in cancer cell proliferation.